Cas no 917459-77-9 (benzyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate)

• Product Name: benzyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate
• CAS No: 917459-77-9
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD11616856
• CID: 1011970
• PubChem ID: 52988156
• Update Time: 2025-04-20

benzyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-Benzyl 3-(methylamino)pyrrolidine-1-carboxylate
• (R)-3-METHYLAMINO-PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER
• 3-(Methylamino)-1-pyrrolidinecarboxylic acid benzyl ester
• 3-(R)-METHYLAMINO-1-N-CBZ-PYRROLIDINE
• benzyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate
• R-1-Cbz-3-Methylamino-pyrrolidine
• DTXSID20681057
• (R)-Benzyl3-(methylamino)pyrrolidine-1-carboxylate
• AT34006
• benzyl (R)-3-(methylamino)pyrrolidine-1-carboxylate
• AM101590
• 917459-77-9
• R-1-CBZ-3-METHYLAMINOPYRROLIDINE
• SCHEMBL12745137

• MDL： MFCD11616856
• Inchi： 1S/C13H18N2O2/c1-14-12-7-8-15(9-12)13(16)17-10-11-5-3-2-4-6-11/h2-6,12,14H,7-10H2,1H3/t12-/m1/s1
• InChI Key： XGJOYHWLQXYOPI-GFCCVEGCSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC[C@H](C1)NC)=O

Computed Properties

• Exact Mass: 234.13700
• Monoisotopic Mass: 234.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.146
• Boiling Point: 358.783°C at 760 mmHg
• Flash Point: 170.786°C
• Refractive Index: 1.564
• PSA: 41.57000
• LogP: 1.94570